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Compound of Interest

Compound Name: 6-Chloro-1-hexene

Cat. No.: B1581537

An In-depth Technical Guide to the Hazards and Safety Precautions for 6-Chloro-1-hexene

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the chemical hazards and safety protocols for all reagents is paramount. This
guide provides an in-depth overview of the hazards associated with 6-Chloro-1-hexene (CAS
No: 928-89-2) and details the necessary safety precautions for its handling and use in a
laboratory setting.

Hazard Identification and Classification

6-Chloro-1-hexene is classified as a hazardous substance. It is a flammable liquid and vapor
that can cause skin, eye, and respiratory irritation.[1][2] Adherence to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals is essential for ensuring user safety.

Table 1: GHS Classification for 6-Chloro-1-hexene
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GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
H226:
Flammable _ -
o GHSO02 (Flame) Warning Flammable liquid
Liquids
and vapor
Skin GHSO07
) o ) ) H315: Causes
Corrosion/Irritatio 2 (Exclamation Warning o
skin irritation
n Mark)
Serious Eye GHSO07 H319: Causes
Damage/Eye 2 (Exclamation Warning serious eye
Irritation Mark) irritation
Specific Target
Organ Toxicity - GHSO07 H335: May
Single Exposure 3 (Exclamation Warning cause respiratory
(Respiratory tract Mark) irritation
irritation)

Sources:[1][2]

Precautionary Statements:

A comprehensive set of precautionary statements outlines the necessary steps to minimize
risks associated with 6-Chloro-1-hexene. These include preventative measures, response
actions in case of exposure, and storage and disposal guidelines.[1][3] Key statements include:

e Prevention: P210 (Keep away from heat/sparks/open flames/hot surfaces), P261 (Avoid
breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[1][4]

e Response: P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/shower), P305+P351+P338 (IF IN EYES: Rinse cautiously
with water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing).[1][4]
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o Storage: P403+P235 (Store in a well-ventilated place. Keep cool).[5]
e Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[5]

Physical and Chemical Properties

Understanding the physical and chemical properties of 6-Chloro-1-hexene is crucial for its safe
handling and for designing experiments.

Table 2: Physical and Chemical Properties of 6-Chloro-1-hexene

Property Value

CAS Number 928-89-2

Molecular Formula CeH11ClI

Molecular Weight 118.60 g/mol

Appearance Colorless to light yellow clear liquid
Boiling Point 135-136 °C

Density 0.896 g/mL at 25 °C

Flash Point 28.9 °C (84.0 °F) - closed cup
Refractive Index n20/D 1.438

Sources:[6]

Toxicological Information

While comprehensive toxicological data is not readily available, the primary health hazards are
related to its irritant properties.[1][7]

 Inhalation: May cause respiratory tract irritation.[1][7]
o Skin Contact: Causes skin irritation.[1][2] May be harmful if absorbed through the skin.[7]

e Eye Contact: Causes serious eye irritation.[1][2]
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 Ingestion: May be harmful if swallowed.[7]

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[1] No information is available to indicate that this substance is a
carcinogen.[7]

Experimental Protocols and Safety Precautions

Due to the lack of detailed experimental protocols in the provided search results, a general
workflow for handling hazardous chemicals is presented below. All work with 6-Chloro-1-
hexene should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3]L8]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Recommended Equipment

Specifications and Use

Eye and Face Protection

Chemical Splash Goggles and
Face Shield

Goggles should meet ANSI
Z87.1 or EN 166 (EU)
standards. A face shield should
be worn over goggles when

there is a risk of splashing.[1]

[8]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended.[8] Always
inspect gloves before use and
change them immediately

upon contamination.[8]

Body Protection

Flame-Resistant Laboratory
Coat

Alab coat made of a flame-
resistant material should be
worn and fully buttoned to
provide a barrier against
splashes and potential ignition

sources.[8]

Respiratory Protection

Fume Hood or Respirator

All' handling should be
conducted in a chemical fume
hood. If a fume hood is not
available, a respirator with an
appropriate filter (e.g., type
ABEK (EN14387)) should be
used.[6]

Standard Handling Workflow

The following diagram outlines a standard workflow for handling 6-Chloro-1-hexene in a

laboratory setting.
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Preparation Phase

Don Appropriate PPE

Verify Fume Hood Functionality

Gather and Inspect Materials

Ensure Emergency Equipment is Accessible

Handling Phase (vaside Fume Hood)

Weigh and Transfer Chemical

Perform Experimental Procedure

Tightly Seal Containers When Not in Use

Post-Handinng Phase

Decontaminate Work Area and Equipment

l

Segregate and Label Halogenated Waste

l

Doff and Dispose of Contaminated PPE

l

Wash Hands Thoroughly
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Intrinsic Hazards of 6-Chloro-1-hexene

w Eye Irritant (H319) Respiratory Irritant (H335)

Required Safety Precautions \

7
/ ;
Store away from ignition sources Use appropriate extinguishing media Wear chemical-resistant gloves Wear chemical splash goggles Handle in a chemical fume hood
Use non-sparking tools (COz, dry chemical, foam) Wear protective clothing and face shield Avoid inhaling vapors

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. 6-Chloro-1-hexene | CAS#:928-89-2 | Chemsrc [chemsrc.com]
. 6-Chloro-1-hexene | C6H11Cl | CID 70233 - PubChem [pubchem.ncbi.nlm.nih.gov]
. fishersci.com [fishersci.com]

. 6-Chlorohex-1-ene | 928-89-2 | TClI EUROPE N.V. [tcichemicals.com]

.6-7 O00-1-~F 1 > 96% | Sigma-Aldrich [sigmaaldrich.com]

1
2
3
4
¢ 5. sigmaaldrich.com [sigmaaldrich.com]
6
7. dept.harpercollege.edu [dept.harpercollege.edu]
8

. benchchem.com [benchchem.com]

« To cite this document: BenchChem. [Hazards and safety precautions for 6-Chloro-1-hexene].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581537#hazards-and-safety-precautions-for-6-
chloro-1-hexene]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1581537?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581537?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/928-89-2_270426.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-1-hexene
https://www.fishersci.com/store/msds?partNumber=AC380920250&productDescription=6-CHLORO-1-HEXENE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/p/C3839
https://www.sigmaaldrich.com/US/en/sds/aldrich/320323
https://www.sigmaaldrich.com/JP/ja/product/aldrich/543144
https://dept.harpercollege.edu/chemistry/msds/Chlorohexane%201-.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Chloro_1_3_fluorophenyl_1_oxohexane.pdf
https://www.benchchem.com/product/b1581537#hazards-and-safety-precautions-for-6-chloro-1-hexene
https://www.benchchem.com/product/b1581537#hazards-and-safety-precautions-for-6-chloro-1-hexene
https://www.benchchem.com/product/b1581537#hazards-and-safety-precautions-for-6-chloro-1-hexene
https://www.benchchem.com/product/b1581537#hazards-and-safety-precautions-for-6-chloro-1-hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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